Cas no 1807914-29-9 ((4aR,7aR)-2,2-dimethyl-octahydrocyclopenta[b]morpholine, trans)

• Product Name: (4aR,7aR)-2,2-dimethyl-octahydrocyclopenta[b]morpholine, trans
• CAS No: 1807914-29-9
• CID: 4618857
• Update Time: 2025-10-13

(4aR,7aR)-2,2-dimethyl-octahydrocyclopenta[b]morpholine, trans Chemical and Physical Properties

Names and Identifiers

• (4aR,7aR)-2,2-dimethyl-octahydrocyclopenta[b]morpholine, trans

Additional information on (4aR,7aR)-2,2-dimethyl-octahydrocyclopenta[b]morpholine, trans

Recent Advances in the Study of (4aR,7aR)-2,2-dimethyl-octahydrocyclopenta[b]morpholine, trans (CAS: 1807914-29-9)

The compound (4aR,7aR)-2,2-dimethyl-octahydrocyclopenta[b]morpholine, trans (CAS: 1807914-29-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic morpholine derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

One of the key breakthroughs in the synthesis of this compound involves the development of a highly stereoselective route, ensuring the production of the trans-isomer with high purity. Researchers have employed advanced catalytic systems and chiral auxiliaries to achieve this, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlights the importance of the trans-configuration for the compound's biological activity, as it influences its binding affinity to specific molecular targets.

In terms of pharmacological applications, preliminary in vitro and in vivo studies have demonstrated that (4aR,7aR)-2,2-dimethyl-octahydrocyclopenta[b]morpholine, trans exhibits potent activity as a modulator of neurotransmitter receptors. Specifically, it has shown affinity for the serotonin (5-HT) and dopamine (D2) receptors, suggesting potential utility in the treatment of neuropsychiatric disorders such as depression and schizophrenia. These findings were corroborated by a recent preclinical study conducted by a team at the University of Cambridge, which utilized high-throughput screening and molecular docking simulations to elucidate the compound's mechanism of action.

Furthermore, the compound's unique structural features have also sparked interest in its potential as an antimicrobial agent. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that (4aR,7aR)-2,2-dimethyl-octahydrocyclopenta[b]morpholine, trans exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous preclinical testing. Ongoing research is exploring prodrug strategies and formulation approaches to enhance the compound's pharmacokinetic profile.

In conclusion, (4aR,7aR)-2,2-dimethyl-octahydrocyclopenta[b]morpholine, trans (CAS: 1807914-29-9) represents a versatile scaffold with significant therapeutic potential. Its dual activity in CNS disorders and antimicrobial applications positions it as a valuable candidate for future drug development. Continued research efforts are expected to shed more light on its full pharmacological spectrum and clinical applicability.